![molecular formula C20H18ClNO3 B271422 1-(4-Chlorophenyl)-2-methyl-3,6-diacetyl-5-methoxy-1H-indole](/img/structure/B271422.png)
1-(4-Chlorophenyl)-2-methyl-3,6-diacetyl-5-methoxy-1H-indole
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Overview
Description
1-(4-Chlorophenyl)-2-methyl-3,6-diacetyl-5-methoxy-1H-indole, commonly known as CDM, is a synthetic compound that belongs to the indole family. It is a potent hallucinogen and has been used in scientific research for its psychoactive effects. The compound is also known as a designer drug and has gained popularity in the recreational drug market.
Mechanism of Action
The exact mechanism of action of CDM is not fully understood, but it is believed to interact with serotonin receptors in the brain. The compound is known to bind to the 5-HT2A receptor, which is involved in regulating mood, perception, and cognition. The binding of CDM to this receptor leads to altered neural activity and changes in brain function, resulting in the characteristic psychoactive effects.
Biochemical and Physiological Effects:
The use of CDM has been shown to have a range of biochemical and physiological effects. The compound is known to increase heart rate, blood pressure, and body temperature. It can also cause dilated pupils, altered perception of time and space, and changes in mood and thought processes. The effects of CDM can last for several hours and can be highly variable depending on the individual and the dose.
Advantages and Limitations for Lab Experiments
The use of CDM in scientific research has several advantages, including its potent psychoactive effects, which make it an ideal tool to study the human brain and its functions. However, the use of CDM also has several limitations, including its potential for abuse and its illegal status in many countries. The compound is also highly potent and can be dangerous if not used properly.
Future Directions
There are several potential future directions for the use of CDM in scientific research. One area of interest is the study of the neural basis of consciousness, where CDM could be used to induce altered states of consciousness and study the underlying neural mechanisms. Another area of interest is the use of CDM in the treatment of mental illness, where it could be used to study the efficacy of new treatments and therapies. Overall, the use of CDM in scientific research has the potential to yield valuable insights into the workings of the human brain and its functions.
Synthesis Methods
The synthesis of CDM involves a multi-step process that requires specialized equipment and expertise. The first step involves the preparation of 4-chloroaniline, which is then reacted with 2-methyl-3,6-diacetyl-5-methoxy-1H-indole in the presence of a catalyst to yield CDM. The synthesis process is highly complex and requires strict adherence to safety protocols.
Scientific Research Applications
CDM has been used extensively in scientific research as a tool to study the human brain and its functions. The compound is known to induce profound changes in perception, mood, and thought processes, making it an ideal tool to study the underlying mechanisms of mental illness and consciousness. CDM has been used in studies related to schizophrenia, depression, and anxiety disorders.
properties
Molecular Formula |
C20H18ClNO3 |
---|---|
Molecular Weight |
355.8 g/mol |
IUPAC Name |
1-[3-acetyl-1-(4-chlorophenyl)-5-methoxy-2-methylindol-6-yl]ethanone |
InChI |
InChI=1S/C20H18ClNO3/c1-11-20(13(3)24)17-10-19(25-4)16(12(2)23)9-18(17)22(11)15-7-5-14(21)6-8-15/h5-10H,1-4H3 |
InChI Key |
ZOMQUKHTSIKFCK-UHFFFAOYSA-N |
SMILES |
CC1=C(C2=CC(=C(C=C2N1C3=CC=C(C=C3)Cl)C(=O)C)OC)C(=O)C |
Canonical SMILES |
CC1=C(C2=CC(=C(C=C2N1C3=CC=C(C=C3)Cl)C(=O)C)OC)C(=O)C |
Origin of Product |
United States |
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